Cas no 736121-48-5 (1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-
• CAS No: 736121-48-5
• MF: C₉H₁₈BNO₄
• MW: 215.05452299118
• CID: 6124209
• PubChem ID: 165935768
• Update Time: 2025-06-10

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-
• 2-amino-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid
• 736121-48-5
• EN300-6732570
• 2-Amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propanoic acid

• Inchi： 1S/C9H18BNO4/c1-8(2)9(3,4)15-10(14-8)5-6(11)7(12)13/h6H,5,11H2,1-4H3,(H,12,13)
• InChI Key： APCUMHACHFOLES-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1CC(N)C(O)=O

Computed Properties

• Exact Mass: 215.1328882g/mol
• Monoisotopic Mass: 215.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 297.0±35.0 °C(Predicted)
• pka: 2.35±0.10(Predicted)

Additional information on 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl-

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- (CAS No. 736121-48-5): A Comprehensive Overview

1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- (CAS No. 736121-48-5) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features and chemical properties, making it an essential building block in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- is particularly noteworthy. It consists of a dioxaborolane ring attached to a propanoic acid moiety with an α-amino group and four methyl substituents. The presence of the boron atom in the dioxaborolane ring imparts unique reactivity and stability to the molecule, which can be exploited in various synthetic transformations.

Recent advancements in the field of medicinal chemistry have highlighted the potential of boronic acid derivatives in drug discovery. 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- has been extensively studied for its role as a prodrug precursor and as a scaffold for the design of targeted therapies. Its ability to undergo selective functionalization and conjugation reactions makes it an attractive candidate for developing drugs with improved pharmacokinetic properties.

In addition to its applications in drug discovery, 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- has shown promise in the development of bioconjugates and biomaterials. The compound's reactivity with various functional groups allows for the creation of complex molecular architectures that can be tailored for specific biological applications. For instance, it has been used to synthesize peptides and proteins with enhanced stability and bioavailability.

The synthesis of 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- typically involves multistep processes that require precise control over reaction conditions. Common synthetic routes include the reaction of boronic acids with appropriate starting materials followed by functional group modifications. Recent studies have focused on optimizing these synthetic methods to improve yield and purity while minimizing environmental impact.

The physical and chemical properties of 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- have been extensively characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into the compound's behavior in different solvents and under various reaction conditions. Understanding these properties is crucial for optimizing its use in both academic research and industrial applications.

In the context of clinical research, 1,3,2-Dioxaborolane-2-propanoic acid, α-amino-4,4,5,5-tetramethyl- has been evaluated for its potential therapeutic effects. Preclinical studies have demonstrated its efficacy in treating various diseases by modulating specific biological pathways. For example, it has shown promise as an inhibitor of certain enzymes involved in cancer progression and inflammation. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.

The environmental impact of compounds like 1,3,2-Dioxaborolane-2-propanoic acid, particularly those containing boron atoms, is an important consideration in their development and use. Recent research has focused on developing greener synthetic methods that reduce waste generation and minimize the use of hazardous reagents. These efforts align with the principles of green chemistry and sustainable development.

In conclusion, 1，3，2-Dioxaborolane-2-propanoic acid，α-amino-4，4，5，5-tetramethyl- (CAS No. 736121-48-5) is a multifaceted compound with significant potential in medicinal chemistry and organic synthesis. Its unique structural features and chemical properties make it a valuable tool for researchers working on drug discovery and advanced materials development. As ongoing research continues to uncover new applications and optimize synthetic methods, 1，3，2-Dioxaborolane-2-propanoic acid，α-amino-4，4，5，5-tetramethyl- is poised to play an increasingly important role in shaping the future of these fields.